Cas no 946340-62-1 (N-(5-methyl-1,3,4-thiadiazol-2-yl)-5-(propan-2-yloxy)methylfuran-2-carboxamide)

• Product Name: N-(5-methyl-1,3,4-thiadiazol-2-yl)-5-(propan-2-yloxy)methylfuran-2-carboxamide
• CAS No: 946340-62-1
• MF: C₁₂H₁₅N₃O₃S
• MW: 281.33080124855
• CID: 5430871
• Update Time: 2025-05-20

N-(5-methyl-1,3,4-thiadiazol-2-yl)-5-(propan-2-yloxy)methylfuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[(2Z)-5-methyl-1,3,4-thiadiazol-2(3H)-ylidene]-5-[(propan-2-yloxy)methyl]furan-2-carboxamide
• 2-Furancarboxamide, 5-[(1-methylethoxy)methyl]-N-(5-methyl-1,3,4-thiadiazol-2-yl)-
• N-(5-methyl-1,3,4-thiadiazol-2-yl)-5-(propan-2-yloxy)methylfuran-2-carboxamide

• Inchi： 1S/C12H15N3O3S/c1-7(2)17-6-9-4-5-10(18-9)11(16)13-12-15-14-8(3)19-12/h4-5,7H,6H2,1-3H3,(H,13,15,16)
• InChI Key： NPWOBKFBDPWAEF-UHFFFAOYSA-N
• SMILES： O1C(COC(C)C)=CC=C1C(NC1=NN=C(C)S1)=O

Additional information on N-(5-methyl-1,3,4-thiadiazol-2-yl)-5-(propan-2-yloxy)methylfuran-2-carboxamide

N-(5-Methyl-1,3,4-Thiadiazol-2-Yl)-5-(Propan-2-Yloxy)Methylfuran-2-Carboxamide: A Comprehensive Overview

The compound N-(5-methyl-1,3,4-thiadiazol-2-yl)-5-(propan-2-yloxy)methylfuran-2-carboxamide (CAS No. 946340-62-1) is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a thiadiazole ring system with a furan moiety and a carboxamide functional group. The presence of these structural elements contributes to its diverse chemical properties and reactivity.

Recent studies have highlighted the importance of thiadiazole derivatives in the development of novel pharmaceutical agents due to their ability to modulate various biological pathways. The methyl group attached to the thiadiazole ring enhances the compound's stability and bioavailability, making it a promising candidate for drug delivery systems. Additionally, the propan-2-yloxy group introduces hydrophobicity, which can influence the compound's solubility and partition coefficient—key factors in determining its pharmacokinetic profile.

The synthesis of N-(5-methyl-1,3,4-thiadiazol-2-yl)-5-(propan-2-yloxy)methylfuran-2-carboxamide involves a multi-step process that typically begins with the preparation of the thiadiazole precursor. This is followed by the introduction of the furan moiety through a nucleophilic substitution reaction or a coupling reaction, depending on the specific conditions employed. The final step involves the amidation process to introduce the carboxamide group, ensuring optimal reactivity and functionality.

One of the most intriguing aspects of this compound is its potential as a bioactive agent. Recent research has demonstrated that thiadiazole-containing compounds exhibit significant anti-inflammatory and antioxidant properties, which could be harnessed in the treatment of chronic diseases such as cardiovascular disorders and neurodegenerative conditions. The methylfuran component further enhances these properties by providing additional sites for hydrogen bonding and π-interactions, which are critical for molecular recognition and binding affinity.

In terms of environmental impact, studies have shown that compounds with similar structures exhibit moderate biodegradability under aerobic conditions. However, further research is required to fully understand the long-term ecological implications of this compound's widespread use. Regulatory agencies are increasingly focusing on such aspects to ensure sustainable chemical practices and minimize adverse effects on ecosystems.

The application of N-(5-methyl-1,3,4-thiadiazol-2-yl)-5-(propan-2-yloxy)methylfuran-2-carboxamide extends beyond pharmaceuticals into agrochemicals and materials science. Its ability to act as a plant growth regulator has been explored in recent agricultural studies, where it has shown potential in enhancing crop resilience against abiotic stressors such as drought and salinity.

In conclusion, N-(5-methyl-1,3,4-thiadiazol-2-yl)-5-(propan-2-yloxy)methylfuran-2-carboxamide (CAS No. 946340-62-1) represents a cutting-edge molecule with multifaceted applications across various industries. Its unique structure and functional groups make it an ideal candidate for further exploration in both academic and industrial settings. As research continues to uncover its full potential, this compound is poised to play a pivotal role in advancing modern chemistry and medicine.